Cas no 2310098-48-5 (N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 2310098-48-5
• MF: C₁₅H₂₀N₄O₃S
• MW: 336.409301757813
• CID: 6235677
• PubChem ID: 121177030
• Update Time: 2025-05-23

N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-2,3-dihydro-1-benzofuran-5-sulfonamide
• F6514-7474
• N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-2,3-dihydrobenzofuran-5-sulfonamide
• N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-[3-methyl-1-(triazol-2-yl)butan-2-yl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• 2310098-48-5
• AKOS032726393

• Inchi： 1S/C15H20N4O3S/c1-11(2)14(10-19-16-6-7-17-19)18-23(20,21)13-3-4-15-12(9-13)5-8-22-15/h3-4,6-7,9,11,14,18H,5,8,10H2,1-2H3
• InChI Key： ICXXWFOKOKYGPY-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCO2)(NC(CN1N=CC=N1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 336.12561169g/mol
• Monoisotopic Mass: 336.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.5Ų

Additional information on N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-2,3-dihydro-1-benzofuran-5-sulfonamide

Research Brief on N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS: 2310098-48-5)

In recent years, the compound N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS: 2310098-48-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a benzofuran core and a triazole moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical applications.

The primary focus of recent studies has been on elucidating the molecular interactions and biological activities of N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-2,3-dihydro-1-benzofuran-5-sulfonamide. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure and binding affinities. These structural insights have been instrumental in understanding its interactions with target proteins, particularly those involved in inflammatory and oncogenic pathways.

One of the most notable findings is the compound's potent inhibitory activity against specific kinases, which play a critical role in cell signaling and proliferation. In vitro and in vivo studies have demonstrated its efficacy in suppressing tumor growth in various cancer models, with minimal off-target effects. Additionally, its sulfonamide group has been linked to enhanced solubility and bioavailability, making it a viable candidate for further drug development.

Beyond its anticancer properties, N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-2,3-dihydro-1-benzofuran-5-sulfonamide has also shown promise in modulating immune responses. Recent preclinical trials have indicated its potential as an immunomodulatory agent, capable of attenuating excessive inflammatory responses in autoimmune diseases. These findings open new avenues for its application in treating conditions such as rheumatoid arthritis and multiple sclerosis.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and reducing potential toxicity. Ongoing research is focused on structural modifications to enhance its selectivity and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-2,3-dihydro-1-benzofuran-5-sulfonamide represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activities and favorable physicochemical properties underscore its potential in addressing unmet medical needs. Future studies will be crucial in translating these preclinical findings into clinical success.